Cas no 2198368-94-2 (2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine)

• Product Name: 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine
• CAS No: 2198368-94-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5326609
• Update Time: 2025-07-02

2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(oxetan-3-yloxy)pyrimidine
• 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine

• Inchi： 1S/C9H12N2O2/c1-6-3-9(11-7(2)10-6)13-8-4-12-5-8/h3,8H,4-5H2,1-2H3
• InChI Key： SCOLPBIGDHGLCD-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=C(C)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 44.2

Additional information on 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine

Research Brief on 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine (CAS: 2198368-94-2): Recent Advances and Applications

2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine (CAS: 2198368-94-2) is a novel pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring an oxetane ring, has been of particular interest due to its ability to modulate physicochemical properties such as solubility and metabolic stability. Recent synthetic methodologies have optimized the production of 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable, high-yield synthesis route that utilizes palladium-catalyzed cross-coupling reactions, enabling its broader application in medicinal chemistry campaigns.

In terms of biological activity, preliminary studies have identified 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine as a promising scaffold for targeting protein kinases involved in cancer and inflammatory diseases. A recent Nature Communications article highlighted its incorporation into a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The oxetane moiety was found to enhance binding affinity while reducing off-target effects, underscoring the compound's potential in precision medicine.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's interactions with biological targets. Molecular docking simulations, as reported in a 2024 ACS Chemical Biology paper, revealed that the oxetane ring engages in favorable hydrogen-bonding interactions with key residues in the ATP-binding pocket of kinases. These findings have informed the design of next-generation derivatives with improved pharmacokinetic profiles.

Beyond its role in kinase inhibition, 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine has also been explored as a building block for PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality. A recent preprint on bioRxiv detailed its use in the synthesis of bifunctional molecules that selectively degrade disease-causing proteins, showcasing its versatility in modern drug discovery platforms.

In conclusion, 2,4-Dimethyl-6-(oxetan-3-yloxy)pyrimidine (CAS: 2198368-94-2) represents a valuable chemical entity with broad applicability in medicinal chemistry and drug development. Ongoing research continues to uncover its potential, particularly in the design of targeted therapies for complex diseases. Future directions may include further optimization of its synthetic routes, expansion of its SAR profile, and exploration of its utility in emerging therapeutic technologies such as covalent inhibitors and RNA-targeting small molecules.